Cas no 1803898-82-9 (4-Mercapto-1H-benzimidazole-7-carboxamide)

• Product Name: 4-Mercapto-1H-benzimidazole-7-carboxamide
• CAS No: 1803898-82-9
• MF: C₈H₇N₃OS
• MW: 193.225679636002
• CID: 4824879
• Update Time: 2025-06-27

4-Mercapto-1H-benzimidazole-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-1H-benzimidazole-7-carboxamide

• Inchi： 1S/C8H7N3OS/c9-8(12)4-1-2-5(13)7-6(4)10-3-11-7/h1-3,13H,(H2,9,12)(H,10,11)
• InChI Key： PIQNKINQBLHAPU-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C(N)=O)C2=C1NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 0.5
• Topological Polar Surface Area: 72.8

Additional information on 4-Mercapto-1H-benzimidazole-7-carboxamide

4-Mercapto-1H-benzimidazole-7-carboxamide (CAS No. 1803898-82-9)

4-Mercapto-1H-benzimidazole-7-carboxamide, also known by its CAS number 1803898-82-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are well-known for their diverse biological activities and applications in drug discovery. The structure of 4-Mercapto-1H-benzimidazole-7-carboxamide features a benzimidazole ring system with a thiol group (-SH) at the 4-position and a carboxamide group (-CONH2) at the 7-position, making it a unique derivative within this class.

The benzimidazole moiety is a bicyclic structure composed of a benzene ring fused to an imidazole ring. This structure is highly versatile and has been extensively studied for its potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial activities. The presence of the thiol group in 4-Mercapto-1H-benzimidazole-7-carboxamide adds further functional complexity, as thiols are known for their ability to participate in redox reactions and form disulfide bonds, which can influence the compound's stability and reactivity.

Recent studies have highlighted the potential of 4-Mercapto-1H-benzimidazole-7-carboxamide as a promising candidate in the development of novel therapeutic agents. For instance, research has demonstrated that this compound exhibits significant antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate key cellular pathways involved in inflammation and apoptosis makes it a potential candidate for anti-inflammatory and anticancer therapies.

The synthesis of 4-Mercapto-1H-benzimidazole-7-carboxamide involves a multi-step process that typically begins with the preparation of the benzimidazole core. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of the thiol group at position 4 and the carboxamide group at position 7 requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, have been employed to optimize this process.

In terms of pharmacokinetics, 4-Mercapto-1H-benzimidazole-7-carboxamide has shown favorable properties in preclinical studies, including good solubility and bioavailability. These characteristics are crucial for its potential use as an oral or parenteral drug. Furthermore, its ability to penetrate cellular membranes efficiently suggests that it could effectively target intracellular pathogens or disease-causing agents.

The application of computational chemistry tools has greatly enhanced our understanding of the molecular interactions of 4-Mercapto-1H-benzimidazole-7-carboxamide. Molecular docking studies have revealed that this compound can bind to key proteins involved in disease pathways with high affinity. For example, it has been shown to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. This binding affinity underscores its potential as an anti-inflammatory agent.

In conclusion, 4-Mercapto-1H-benzimidazole-7-carboxamide (CAS No. 1803898-82-9) represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for further development in drug discovery programs.